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Introduction

ON 108600 is a novel multi-kinase inhibitor targeting Casein Kinase 2 (CK2), TRAF2- and
NCK-interacting kinase (TNIK), and Dual-specificity tyrosine-regulated kinase 1 (DYRK1).[1][2]
This compound has demonstrated significant anti-tumor activity, particularly in preclinical
models of triple-negative breast cancer (TNBC), a subtype known for its aggressive nature and
limited targeted therapeutic options.[3][4] ON 108600 has been shown to be effective against
cancer stem cells and in overcoming chemotherapy resistance, making it a promising
candidate for further investigation.[3]

These application notes provide detailed protocols for establishing and utilizing a xenograft
mouse model to study the in vivo efficacy of ON 108600 against TNBC. The included
methodologies cover both cell line-derived xenografts (CDX) using the MDA-MB-231 cell line
and patient-derived xenografts (PDX).

Signaling Pathways Affected by ON 108600

ON 108600 exerts its anti-cancer effects by simultaneously inhibiting three key kinases
involved in multiple oncogenic signaling pathways. The inhibition of CK2, TNIK, and DYRK1
disrupts downstream signaling cascades crucial for cancer cell proliferation, survival, and
resistance to therapy.
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Caption: Signaling pathways inhibited by ON 108600.

Experimental Protocols
Cell Line-Derived Xenograft (CDX) Model Protocol

This protocol details the establishment of a subcutaneous xenograft model using the MDA-MB-
231 human TNBC cell line.

Materials:

MDA-MB-231 cells

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS), sterile

Trypsin-EDTA

Matrigel® Basement Membrane Matrix (Corning)
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Female immunodeficient mice (e.g., athymic Nude or NOD/SCID), 6-8 weeks old

ON 108600 (formulated for in vivo administration)

Vehicle control solution

Calipers for tumor measurement

Sterile syringes and needles (27-30 gauge)

Workflow:
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Preparation

[l. Culture MDA-MB-231 cellsj
[2. Harvest and count cells]

3. Prepare cell suspension
(5 x 1076 cells in PBS/Matrigel)

Implanptation

4. Subcutaneously inject cells
into the flank of mice

Monitoring & Treatment

G. Monitor tumor groth

6. Randomize mice when tumors
reach ~100-150 mm3

'

7. Administer ON 108600 or vehicle

'

8. Measure tumor volume regularly

Endpointv Analysis

9. Euthanize mice and
excise tumors for analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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